Cas no 53059-24-8 (Ethyl 4-(Trimethylsilyl)-3-butynoate)

• Product Name: Ethyl 4-(Trimethylsilyl)-3-butynoate
• CAS No: 53059-24-8
• MF: C₉H₁₆O₂Si
• MW: 184.307643890381
• CID: 4023217
• PubChem ID: 11298356
• Update Time: 2025-06-09

Ethyl 4-(Trimethylsilyl)-3-butynoate Chemical and Physical Properties

Names and Identifiers

• 3-Butynoic acid, 4-(trimethylsilyl)-, ethyl ester
• ethyl 4-(trimethylsilyl)but-3-ynoate
• 4-Trimethylsilanyl-but-3-ynoic acid ethyl ester
• 53059-24-8
• G70774
• Ethyl 4-(trimethylsilyl)-3-butynoate
• Ethyl 4-(Trimethylsilyl)-3-butynoate

• Inchi： 1S/C9H16O2Si/c1-5-11-9(10)7-6-8-12(2,3)4/h5,7H2,1-4H3
• InChI Key： ZPAKSUVMBOWIRD-UHFFFAOYSA-N
• SMILES： [Si](C#CCC(=O)OCC)(C)(C)C

Computed Properties

• Exact Mass: 184.091956283g/mol
• Monoisotopic Mass: 184.091956283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3Ų

Additional information on Ethyl 4-(Trimethylsilyl)-3-butynoate

Recent Advances in the Application of Ethyl 4-(Trimethylsilyl)-3-butynoate (CAS: 53059-24-8) in Chemical Biology and Pharmaceutical Research

Ethyl 4-(Trimethylsilyl)-3-butynoate (CAS: 53059-24-8) is a versatile synthetic intermediate that has garnered significant attention in recent years due to its unique chemical properties and broad applicability in pharmaceutical and chemical biology research. This compound, characterized by its trimethylsilyl (TMS) and ethynyl ester functionalities, serves as a key building block in the synthesis of complex molecules, including bioactive compounds and advanced materials. Recent studies have explored its utility in click chemistry, cross-coupling reactions, and as a precursor for novel drug candidates.

One of the most notable advancements involves the use of Ethyl 4-(Trimethylsilyl)-3-butynoate in copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions, a cornerstone of click chemistry. Researchers have demonstrated that the TMS group enhances the stability and reactivity of the alkyne moiety, enabling efficient conjugation of biomolecules and polymers under mild conditions. This has opened new avenues for the development of targeted drug delivery systems and bioconjugation strategies, particularly in the context of cancer therapeutics and diagnostic probes.

In addition to its role in click chemistry, recent publications highlight the compound's utility in palladium-catalyzed cross-coupling reactions. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the successful incorporation of Ethyl 4-(Trimethylsilyl)-3-butynoate into the synthesis of novel kinase inhibitors. The TMS group was found to facilitate the regioselective formation of carbon-carbon bonds, yielding compounds with improved pharmacokinetic properties and target specificity. This underscores the compound's potential in the design of next-generation small-molecule therapeutics.

Beyond its synthetic applications, Ethyl 4-(Trimethylsilyl)-3-butynoate has also been investigated for its role in the development of functional materials. A recent study in Advanced Materials detailed its use as a monomer for the preparation of silicon-containing polymers with tunable optical and electronic properties. These materials hold promise for applications in organic electronics and biosensors, further expanding the compound's relevance in interdisciplinary research.

Despite these advancements, challenges remain in optimizing the scalability and cost-effectiveness of reactions involving Ethyl 4-(Trimethylsilyl)-3-butynoate. Future research directions may focus on developing greener synthetic protocols and exploring its utility in emerging areas such as proteolysis-targeting chimeras (PROTACs) and covalent inhibitor design. Overall, the continued exploration of this compound is expected to yield significant contributions to both fundamental science and applied pharmaceutical research.